Cas no 889948-48-5 (Carbamic acid,[[1-(2-aminophenyl)-3-pyrrolidinyl]methyl]-, 1,1-dimethylethyl ester (9CI))

• Product name: Carbamic acid,[[1-(2-aminophenyl)-3-pyrrolidinyl]methyl]-, 1,1-dimethylethyl ester (9CI)
• CAS No: 889948-48-5
• MF: C₁₆H₂₅N₃O₂
• MW: 291.3886
• CID: 714348
• PubChem ID: 76844788

Carbamic acid,[[1-(2-aminophenyl)-3-pyrrolidinyl]methyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[[1-(2-aminophenyl)-3-pyrrolidinyl]methyl]-, 1,1-dimethylethyl ester (9CI)
• [1-(2-amino-phenyl)-pyrrolidin-3-ylmethyl]-carbamic acid tert-butyl ester
• 1-(2-AMINO-PHENYL)-PYRROLIDIN-3-YLMETHYL-CARBAMIC ACID TERT-BUTYL ESTER
• tert-Butyl ((1-(2-aminophenyl)pyrrolidin-3-yl)methyl)carbamate
• 889948-48-5

• MDL： MFCD06657301
• Inchi： InChI=1S/C16H25N3O2/c1-16(2,3)21-15(20)18-10-12-8-9-19(11-12)14-7-5-4-6-13(14)17/h4-7,12H,8-11,17H2,1-3H3,(H,18,20)
• InChI Key： ZVFHYEUUFUBOFK-UHFFFAOYSA-N
• SMILES： CC(C)(OC(NCC1CCN(C2=CC=CC=C2N)C1)=O)C

Computed Properties

• Exact Mass: 291.19467705g/mol
• Monoisotopic Mass: 291.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.6Ų